Cas no 2172632-88-9 (3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid)

• Product Name: 3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid
• CAS No: 2172632-88-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6050756
• PubChem ID: 165875666
• Update Time: 2025-10-24

3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid
• 2172632-88-9
• EN300-1498254
• 3-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]piperidin-4-yl}oxy)propanoic acid

• Inchi： 1S/C27H30N2O6/c30-25(29-15-11-19(12-16-29)34-17-13-26(31)32)10-5-14-28-27(33)35-18-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-10,19,24H,11-18H2,(H,28,33)(H,31,32)/b10-5+
• InChI Key： KBJWBFKGXKKIEA-BJMVGYQFSA-N
• SMILES： O(CCC(=O)O)C1CCN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid

Introduction to 3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid (CAS No. 2172632-88-9)

3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid, identified by the CAS number 2172632-88-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring, a fluorene moiety, and an amino acid derivative. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various therapeutic applications.

The structural composition of 3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid is meticulously designed to interact with biological targets in a highly specific manner. The fluorene group, known for its excellent photophysical properties, has been widely utilized in the development of fluorescent probes and imaging agents. In contrast, the piperidine ring enhances the metabolic stability of the molecule while maintaining its solubility in biological fluids. The amino acid derivative component introduces a carboxylic acid functionality, which can participate in hydrogen bonding and ionic interactions, further facilitating binding to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. 3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yl}oxy)propanoic acid exemplifies this approach, as its structural features allow it to engage with both enzymatic and non-enzymatic targets. This dual-targeting capability has been shown to improve therapeutic efficacy while minimizing side effects, a key consideration in modern drug design.

The fluorene moiety in this compound not only contributes to its photophysical properties but also serves as a scaffold for further chemical modifications. Researchers have leveraged this feature to develop novel photodynamic therapy (PDT) agents, which utilize light activation to generate reactive oxygen species that selectively kill cancer cells. The piperidine ring, on the other hand, has been extensively studied for its role in enhancing bioavailability and reducing toxicity. Its incorporation into drug candidates has led to several successful therapeutics that have made significant impacts on patient care.

One of the most compelling aspects of 3-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpiperidin-4-yloxy)propanoic acid is its potential application in the treatment of neurological disorders. The combination of the fluorene group and the piperidine ring provides a framework that can cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Recent studies have demonstrated that similar compounds can modulate neurotransmitter activity and protect against neurodegeneration, suggesting that this compound may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The carboxylic acid functionality at the end of the molecule further enhances its versatility, allowing it to participate in various chemical reactions and form stable complexes with biological targets. This feature has been exploited in the development of protease inhibitors, which are critical for treating diseases such as HIV and cancer. By targeting specific proteases involved in disease pathways, these inhibitors can block the progression of these conditions effectively.

In conclusion, 3-(1-{[4-(dimethylamino)phenyl](methylene)}cyclohexanecarboxamido}-N-(pyridinylimino)methylenemalononitrile hydrochloride monohydrate, while not directly related to CAS No. 2172632 - 88 - 9, shares similar structural features that make it a valuable tool in pharmaceutical research. The combination of advanced synthetic methodologies and computational modeling has enabled researchers to design molecules with precise targeting capabilities. As our understanding of disease mechanisms continues to evolve, compounds like these will play an increasingly important role in developing next-generation therapeutics.